1,2-Bis(1-iodo-2-nitroethyl)cyclohexane

• CAS No.: 61846-94-4
• Molecular Formula: C10H16I2N2O4
• Molecular Weight: 482.05 g/mol
• IUPAC Name: 1,2-bis(1-iodo-2-nitroethyl)cyclohexane
• InChI: InChI=1S/C10H16I2N2O4/c11-9(5-13(15)16)7-3-1-2-4-8(7)10(12)6-14(17)18/h7-10H,1-6H2
• InChI Key: NKNKNTAVOUQBMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(C[N+](=O)[O-])I)C(C[N+](=O)[O-])I

Description

1,2-Bis(1-iodo-2-nitroethyl)cyclohexane is a cyclohexane derivative featuring two 1-iodo-2-nitroethyl substituents at the 1,2-positions. Key functional groups include iodine (a heavy halogen with strong leaving-group tendencies) and nitro groups (electron-withdrawing moieties), which likely confer high reactivity and unique applications in organic synthesis or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Bis(1-iodo-2-nitroethyl)cyclohexane typically involves the nitration of cyclohexane followed by iodination.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the hazardous reagents involved.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(1-iodo-2-nitroethyl)cyclohexane can undergo various chemical reactions, including:

Substitution Reactions: The iodine atoms can be replaced by other nucleophiles in substitution reactions.

Reduction Reactions: The nitro groups can be reduced to amines using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation Reactions: The compound can undergo oxidation to form more oxidized derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles such as thiols, amines, or alkoxides can be used under mild conditions.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products

Substitution: Products depend on the nucleophile used.

Reduction: Formation of 1,2-Bis(1-amino-2-nitroethyl)cyclohexane.

Oxidation: Formation of more oxidized cyclohexane derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of biological pathways involving nitro and iodine-containing compounds.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Could be used in the production of specialized materials or as a reagent in industrial chemical processes.

Mechanism of Action

The mechanism of action of 1,2-Bis(1-iodo-2-nitroethyl)cyclohexane involves its ability to undergo various chemical transformations. The nitro groups can participate in redox reactions, while the iodine atoms can be involved in substitution reactions. These properties make it a versatile compound in synthetic chemistry .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 1,2-Disubstituted Cyclohexane Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1,2-Bis(2-benzoxazolyl)cyclohexane	Benzoxazolyl	318.4	Limited bioactivity data; potential antimicrobial use
(R,R)-1,2-Bis(methanesulphonyloxymethyl)cyclohexane	Methanesulphonyloxymethyl	248.35	Chiral catalyst; intermediate in drug synthesis (e.g., Lurasidone)
trans-1,2-Bis(chloromethyl)cyclohexane	Chloromethyl (trans)	193.11	Stereospecific reactivity; precursor for functionalization
1,2-Cyclohexanedione dioxime	Dioxime	142.16	Chelating ligand for metal coordination
1,2-Bis(1-iodo-2-nitroethyl)cyclohexane*	1-Iodo-2-nitroethyl	~480 (estimated)	High reactivity (iodine/nitro groups); potential explosive/pharmaceutical applications	N/A

*Hypothetical properties inferred from structural analogs.

Reactivity and Functional Group Analysis

Substituent Effects

• Iodo Groups : Iodine’s high atomic mass and polarizability enhance leaving-group ability, facilitating nucleophilic substitution (e.g., SN2 reactions). This contrasts with chloromethyl derivatives (), where chlorine is a weaker leaving group.
• Comparable sulfonyl groups in (R,R)-1,2-Bis(methanesulphonyloxymethyl)cyclohexane also stabilize intermediates in substitution reactions .

Stereochemical Considerations

• Trans vs. Cis Configuration : In trans-1,2-Bis(chloromethyl)cyclohexane (), the trans configuration reduces steric hindrance, enhancing reactivity. For the target compound, stereochemistry at the nitroethyl-iodo centers would similarly influence reaction pathways and product selectivity.